Cas no 1705523-74-5 (5-chloro-N-(2-{[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)thiophene-2-carboxamide)

• Product Name: 5-chloro-N-(2-{[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)thiophene-2-carboxamide
• CAS No: 1705523-74-5
• MF: C₁₉H₁₃ClN₄O₂S
• MW: 396.850121259689
• CID: 5366005
• Update Time: 2025-07-25

5-chloro-N-(2-{[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-N-[2-[[3-(4-pyridinyl)-1,2,4-oxadiazol-5-yl]methyl]phenyl]-2-thiophenecarboxamide
• 5-chloro-N-(2-{[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)thiophene-2-carboxamide

• Inchi： 1S/C19H13ClN4O2S/c20-16-6-5-15(27-16)19(25)22-14-4-2-1-3-13(14)11-17-23-18(24-26-17)12-7-9-21-10-8-12/h1-10H,11H2,(H,22,25)
• InChI Key： FPEDVKZCQAIJRQ-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=CC=C2CC2ON=C(C3C=CN=CC=3)N=2)=O)SC(Cl)=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 5-chloro-N-(2-{[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)thiophene-2-carboxamide

Introduction to 5-chloro-N-(2-{[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)thiophene-2-carboxamide and Its Significance in Modern Chemical Research

5-chloro-N-(2-{[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)thiophene-2-carboxamide, with the CAS number 1705523-74-5, represents a compound of considerable interest in the realm of pharmaceutical and chemical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The compound’s unique chemical composition, featuring a thiophene core appended with a chloro-substituted amide group and a phenyl ring linked to a pyridine moiety via an oxadiazole bridge, positions it as a promising candidate for further exploration.

The structural complexity of 5-chloro-N-(2-{[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)thiophene-2-carboxamide is not merely a matter of academic curiosity but holds practical implications for drug design. The presence of multiple heterocyclic rings—thiophene, pyridine, and oxadiazole—provides a rich scaffold for interactions with biological targets. Such structural motifs are frequently employed in medicinal chemistry due to their ability to modulate electronic properties and binding affinities. The chloro-substituent on the amide group further enhances the compound’s reactivity, making it a versatile intermediate for synthetic chemistry.

In recent years, there has been a surge in research focused on developing small molecules that can modulate biological pathways associated with diseases. The pyridine and oxadiazole components of 5-chloro-N-(2-{[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)thiophene-2-carboxamide are particularly noteworthy. Pyridine derivatives are well-documented for their role in various pharmacological applications, often serving as key pharmacophores in drugs targeting neurological disorders and infections. On the other hand, oxadiazole scaffolds have shown promise in inhibiting enzymes involved in cancer progression and inflammation. The combination of these motifs in a single molecule suggests potential therapeutic benefits that warrant further investigation.

The thiophene ring in the compound contributes to its overall stability and bioavailability, which are critical factors in drug development. Thiophenes are known for their role in antiviral, antibacterial, and anti-inflammatory agents. Moreover, the chloro-substituent can participate in hydrogen bonding or π-stacking interactions with biological targets, enhancing binding affinity. These features make 5-chloro-N-(2-{[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)thiophene-2-carboxamide an intriguing candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy before conducting costly wet-lab experiments. By leveraging molecular modeling techniques such as molecular dynamics simulations and quantum mechanics calculations, scientists can identify potential binding sites and interaction modes between 5-chloro-N-(2-{[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)thiophene-2-carboxamide and biological targets. These computational studies have already provided valuable insights into the compound’s mechanism of action and have guided the design of more potent derivatives.

The synthesis of complex molecules like 5-chloro-N-(2-{[3-(pyridin-4-yll)-1,2,4 oxadiazol 5 yl]methyl}phenyl)thiophene 2 carboxamide presents significant challenges but also opportunities for innovation. Modern synthetic methodologies have made it possible to construct intricate molecular architectures with high precision. Techniques such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations have streamlined the synthesis of heterocyclic compounds like this one. These advances have not only facilitated the production of individual compounds but also enabled the generation of libraries for high-throughput screening.

In conclusion, 5-chloro-N-( 2 {[ 3 ( pyridin 4 - yl ) - 1 , 2 , 4 - oxadiazol - 5 - yl ] methyl } phenyl ) thiophene - 2 - carboxamide (CAS no: 1705523 -74 -5) is a structurally fascinating compound with significant potential in pharmaceutical research. Its unique combination of heterocyclic rings, chloro-substituent, and amide functionality positions it as a promising candidate for further exploration. As computational methods and synthetic techniques continue to evolve, this molecule is likely to play an increasingly important role in the development of novel therapeutic agents.